Cas no 2228418-49-1 (4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine)
4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine
- 4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine
- EN300-1756284
- 2228418-49-1
-
- Inchi: 1S/C11H21N5O/c1-10(2,3)16-14-9(13-15-16)17-11(4)5-7-12-8-6-11/h12H,5-8H2,1-4H3
- InChI Key: WDFRPSDWGBIOIP-UHFFFAOYSA-N
- SMILES: O(C1N=NN(C(C)(C)C)N=1)C1(C)CCNCC1
Computed Properties
- Exact Mass: 239.17461031g/mol
- Monoisotopic Mass: 239.17461031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.9Ų
4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756284-0.05g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1756284-0.1g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1756284-0.25g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1756284-0.5g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1756284-1.0g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 1g |
$1686.0 | 2023-05-26 | ||
| Enamine | EN300-1756284-2.5g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1756284-5.0g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 5g |
$4890.0 | 2023-05-26 | ||
| Enamine | EN300-1756284-10.0g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 10g |
$7250.0 | 2023-05-26 | ||
| Enamine | EN300-1756284-1g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1756284-5g |
4-[(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy]-4-methylpiperidine |
2228418-49-1 | 5g |
$4890.0 | 2023-09-20 |
4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine
4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine: A Comprehensive Overview
4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine is a complex organic compound with the CAS number 2228418-49-1. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features and potential applications in various fields. The molecule consists of a piperidine ring substituted with a tetrazole group at the 4-position and a methyl group at the same position. The tetrazole moiety is further substituted with a tert-butyl group at the 5-position, which adds to the complexity and functionality of the molecule.
The synthesis of 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine involves a series of carefully designed chemical reactions. The starting material is typically a piperidine derivative, which undergoes alkylation or substitution reactions to introduce the tetrazole group. The tert-butyl substitution on the tetrazole ring is achieved through nucleophilic aromatic substitution or other suitable methods. The overall synthesis process requires precise control of reaction conditions to ensure high yield and purity of the final product.
Recent studies have highlighted the potential of tetrazole-containing compounds in drug discovery and materials science. Tetrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in designing bioactive molecules. In particular, tetrazole derivatives have shown promise in anti-inflammatory, antitumor, and antimicrobial activities. The presence of the tert-butyl group in this compound further enhances its stability and bioavailability, making it a strong candidate for pharmacological applications.
One of the most intriguing aspects of 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine is its role in heterocyclic chemistry. Piperidine derivatives are widely used in organic synthesis due to their versatility and ability to form stable structures. The combination of piperidine with a tetrazole group introduces new possibilities for exploring molecular interactions and designing novel compounds with improved properties.
From an environmental perspective, understanding the degradation pathways of tetrazole-containing compounds is crucial for assessing their impact on ecosystems. Recent research has focused on identifying microbial communities capable of degrading such compounds under various conditions. These studies aim to develop sustainable methods for waste management and minimize environmental contamination.
In conclusion, 4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yloxy)-4-methylpiperidine represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its potential uses and properties, this compound stands out as a promising candidate for future innovations in drug development and materials science.
2228418-49-1 (4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)oxy-4-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)